Cas no 5510-05-4 (1-[(2,4-dibromophenyl)sulfonyl]-1H-benzimidazole)

1-[(2,4-dibromophenyl)sulfonyl]-1H-benzimidazole structure
5510-05-4 structure
Product Name:1-[(2,4-dibromophenyl)sulfonyl]-1H-benzimidazole
CAS No:5510-05-4
MF:C13H8Br2N2O2S
MW:416.087820053101
CID:1592875
PubChem ID:2849375
Update Time:2025-04-21

1-[(2,4-dibromophenyl)sulfonyl]-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

    • 1-[(2,4-dibromophenyl)sulfonyl]-1H-benzimidazole
    • 1H-benzimidazole, 1-[(2,4-dibromophenyl)sulfonyl]-
    • 1-[(2,4-Dibromophenyl)sulfonyl]-1H-benzimidazole; 1H-benzimidazole, 1-[(2,4-dibromophenyl)sulfonyl]-
    • DTXSID10385956
    • 5510-05-4
    • CCG-9618
    • SR-01000517141-1
    • AKOS002278401
    • ST047021
    • 1-(2,4-dibromophenyl)sulfonylbenzimidazole
    • SR-01000517141
    • 1-(benzimidazolylsulfonyl)-2,4-dibromobenzene
    • CBMicro_021427
    • BIM-0021285.P001
    • Inchi: 1S/C13H8Br2N2O2S/c14-9-5-6-13(10(15)7-9)20(18,19)17-8-16-11-3-1-2-4-12(11)17/h1-8H
    • InChI Key: IVHNZAWTCUEBHD-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=CC=1S(N1C=NC2C=CC=CC1=2)(=O)=O)Br

Computed Properties

  • Exact Mass: 413.86734
  • Monoisotopic Mass: 413.867
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 454
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 60.3Ų

Experimental Properties

  • Density: 1.91
  • Boiling Point: 543.3°C at 760 mmHg
  • Flash Point: 282.4°C
  • Refractive Index: 1.729
  • PSA: 51.96
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